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Compound of Interest

Compound Name: Qsy 21 nhs

Cat. No.: B15552731 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of QSY 21 N-hydroxysuccinimidyl (NHS)

ester, a non-fluorescent quencher widely utilized in the development of molecular probes for

Förster Resonance Energy Transfer (FRET) applications. This document is intended for

researchers, scientists, and professionals in the field of drug development and diagnostics,

offering detailed information on its properties, experimental protocols, and applications.

Core Properties of QSY 21 NHS Ester
QSY 21 NHS ester is an amine-reactive compound that serves as an efficient dark quencher

for a broad range of fluorophores, particularly those emitting in the orange to far-red region of

the spectrum. Its ability to accept energy from a donor fluorophore without emitting

fluorescence makes it an ideal component for FRET-based assays.
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Property Value Reference

CAS Number 304014-13-9 [1][2]

Molecular Weight 815.34 g/mol [1][3][4]

Molecular Formula C45H39ClN4O7S [4][5]

Maximum Absorption (λmax) ~661 nm [1][6][7]

Extinction Coefficient 90,000 cm-1M-1 [1][3]

Quenching Range 580 nm - 680 nm [1][3]

Reactivity Primary amines [1][3]

Solubility DMSO, DMF [1][3]

Experimental Protocols: Labeling Biomolecules with
QSY 21 NHS Ester
The NHS ester moiety of QSY 21 reacts with primary amines, such as those found on the N-

terminus of proteins and the side chains of lysine residues, to form stable amide bonds.[8] This

reaction is most efficient at a pH between 7 and 9.[1]

General Protocol for Protein Labeling
This protocol provides a general guideline for the conjugation of QSY 21 NHS ester to a

protein. Optimization may be required for specific proteins and applications.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

QSY 21 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5
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Quenching Solution (optional): 1 M Tris-HCl, pH 8.0 or 1 M glycine

Purification column (e.g., gel filtration or desalting column)

Procedure:

Protein Preparation:

Ensure the protein solution is free of amine-containing stabilizers like Tris or BSA.

Dialyze or buffer exchange the protein into the reaction buffer.

Adjust the protein concentration to 1-10 mg/mL.

QSY 21 NHS Ester Solution Preparation:

Immediately before use, prepare a stock solution of QSY 21 NHS ester in anhydrous

DMSO or DMF. NHS esters are moisture-sensitive.

Labeling Reaction:

Calculate the required amount of QSY 21 NHS ester. A molar excess of the NHS ester is

typically used.

While gently stirring, add the QSY 21 NHS ester stock solution dropwise to the protein

solution.

Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight, protected

from light.

Quenching the Reaction (Optional):

To stop the reaction, add a quenching solution to react with any unreacted NHS ester.

Purification:

Separate the labeled protein from the free QSY 21 NHS ester using a gel filtration or

desalting column.
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Characterization and Storage:

Determine the concentration of the labeled protein and the degree of labeling (DOL).

Store the labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-term

storage.

General Protocol for Oligonucleotide Labeling
This protocol outlines the conjugation of QSY 21 NHS ester to an amine-modified

oligonucleotide.

Materials:

Amine-labeled oligonucleotide

QSY 21 NHS ester

Anhydrous DMSO

0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification supplies (e.g., HPLC or precipitation reagents)

Procedure:

Oligonucleotide and NHS Ester Preparation:

Dissolve the amine-labeled oligonucleotide in the sodium bicarbonate buffer.

Dissolve the QSY 21 NHS ester in anhydrous DMSO immediately before use.

Conjugation Reaction:

Add the QSY 21 NHS ester solution to the oligonucleotide solution.

Vortex the mixture gently and incubate at room temperature for approximately 2 hours,

protected from light.
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Purification:

Remove the excess, unreacted QSY 21 NHS ester. This can be achieved through

methods such as ethanol precipitation or HPLC.

Visualizing Experimental Workflows and Principles
To further elucidate the application of QSY 21 NHS ester, the following diagrams illustrate a

typical experimental workflow and the underlying principle of FRET.
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Protein labeling workflow with QSY 21 NHS ester.
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Principle of FRET with QSY 21 as the quencher.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

